Cas no 161799-74-2 (N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine)
161799-74-2 structure
Product Name:N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine
CAS No:161799-74-2
MF:C10H15N3O2
MW:209.245002031326
CID:2127362
Update Time:2023-08-04
N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine Chemical and Physical Properties
Names and Identifiers
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- N1-(4-nitrobenzyl)propane-1,3-diamine
- N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine
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- Inchi: 1S/C10H15N3O2/c11-6-1-7-12-8-9-2-4-10(5-3-9)13(14)15/h2-5,12H,1,6-8,11H2
- InChI Key: DTAYWASIRKMWDV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(=CC=1)CNCCCN)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 186
- Topological Polar Surface Area: 83.9
N'-[(4-Nitrophenyl)methyl]propane-1,3-diamine Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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